Cas no 16584-05-7 (1H-Benzotriazole,1-ethyl-)

1H-Benzotriazole,1-ethyl- structure

Product Name:1H-Benzotriazole,1-ethyl-

CAS No:16584-05-7

MF:C₈H₉N₃

MW:147.177160978317

CID:157368

PubChem ID:27939

Update Time:2025-04-19

1H-Benzotriazole,1-ethyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Benzotriazole,1-ethyl-
- 1-Ethyl-1H-benzotriazole
- 1-ethylbenzotriazole
- 1-ethyl-1H-1,2,3-benzotriazole
- 1H-1,2,3-benzotriazole, 1-ethyl-
- BRN 0127548
- 4-26-00-00096 (Beilstein Handbook Reference)
- InChI=1/C8H9N3/c1-2-11-8-6-4-3-5-7(8)9-10-11/h3-6H,2H2,1H
- 1H-BENZOTRIAZOLE, 1-ETHYL-
- DTXSID40168032
- BDBM50234606
- 1-Ethyl-1H-benzo[d][1,2,3]triazole
- starbld0041491
- SCHEMBL45852
- Benzotriazole, 1-ethyl-
- 16584-05-7
- CHEMBL4097403
- Inchi： 1S/C8H9N3/c1-2-11-8-6-4-3-5-7(8)9-10-11/h3-6H,2H2,1H3
- InChI Key： VGCWCUQMEWJQSU-UHFFFAOYSA-N
- SMILES： N1(CC)C2C=CC=CC=2N=N1

Computed Properties

Exact Mass: 147.07977
Monoisotopic Mass: 147.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 30.7A^2

Experimental Properties

Density: 1.19
Boiling Point: 279.7°Cat760mmHg
Flash Point: 122.9°C
Refractive Index: 1.634
PSA: 30.71

1H-Benzotriazole,1-ethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1264689-250mg	1H-Benzotriazole,1-ethyl-	16584-05-7	98%	250mg	$500	2024-06-07
eNovation Chemicals LLC	Y1264689-1g	1H-Benzotriazole,1-ethyl-	16584-05-7	98%	1g	$1070	2024-06-07
1PlusChem	1P0079UQ-250mg	1H-Benzotriazole,1-ethyl-	16584-05-7	98%	250mg	$271.00	2025-02-21
1PlusChem	1P0079UQ-1g	1H-Benzotriazole,1-ethyl-	16584-05-7	98%	1g	$644.00	2025-02-21
1PlusChem	1P0079UQ-5g	1H-Benzotriazole,1-ethyl-	16584-05-7	98%	5g	$2546.00	2025-02-21
A2B Chem LLC	AD38562-250mg	1H-Benzotriazole,1-ethyl-	16584-05-7	98%	250mg	$260.00	2024-04-20
A2B Chem LLC	AD38562-1g	1H-Benzotriazole,1-ethyl-	16584-05-7	98%	1g	$620.00	2024-04-20
A2B Chem LLC	AD38562-5g	1H-Benzotriazole,1-ethyl-	16584-05-7	98%	5g	$2450.00	2024-04-20
eNovation Chemicals LLC	Y1264689-5g	1H-Benzotriazole,1-ethyl-	16584-05-7	98%	5g	$4015	2024-06-07
eNovation Chemicals LLC	Y1264689-250mg	1H-Benzotriazole,1-ethyl-	16584-05-7	98%	250mg	$515	2025-02-19

1H-Benzotriazole,1-ethyl- Production Method

Production Method 1

127236-78-6

16584-05-7

13351-73-0

88064-00-0

Reaction Conditions

1.1 Reagents: N,N-Diethylaniline

Reference

Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity

Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

Production Method 2

54187-96-1

120-94-5

16584-05-7

13351-73-0

88064-00-0

Reaction Conditions

1.1 Reagents: Sodium iodide Solvents: Acetone
1.2 -
2.1 Reagents: N,N-Diethylaniline

Reference

Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity

Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

Production Method 3

19213-23-1

16584-05-7

13351-73-0

88064-00-0

Reaction Conditions

1.1 Reagents: Acetonitrile
2.1 Reagents: N,N-Diethylaniline

Reference

Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity

Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

1H-Benzotriazole,1-ethyl- Raw materials

1H-Benzotriazole,1-ethyl- Preparation Products

1H-Benzotriazole,1-ethyl- Related Literature

1. The chemistry of N-substituted benzotriazoles. Part 1.1-(Chloromethyl)benzotriazole

Alan R. Katritzky,Stanislaw Rachwal,Kenneth C. Caster,Fatma Mahni,Kam Wah Law,Olga Rubio J. Chem. Soc. Perkin Trans. 1 1987 781
2. Addition reactions of heterocyclic compounds. Part L. Reactions of 1-alkylbenzotriazoles and benzo[c]cinnolines with dimethyl acetylenedicarboxylate

P. J. Abbott,R. M. Acheson,M. W. Foxton,N. R. Raulins,G. E. Robinson J. Chem. Soc. Perkin Trans. 1 1972 2182